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Compound of Interest

Compound Name: 3-ethyl-2-methylhept-2-ene

Cat. No.: B011558 Get Quote

An In-depth Technical Guide to the Chemical Properties of 3-ethyl-2-methylhept-2-ene

This technical guide provides a comprehensive overview of the chemical properties of 3-ethyl-
2-methylhept-2-ene, tailored for researchers, scientists, and drug development professionals.

The document details its physical and chemical characteristics, plausible experimental

protocols for its synthesis and analysis, and its expected reactivity. All quantitative data are

summarized in structured tables, and logical workflows are visualized using the DOT language.

Core Chemical Properties
3-ethyl-2-methylhept-2-ene is a branched alkene with the molecular formula C10H20.[1][2] Its

structure features a carbon-carbon double bond, which is the primary determinant of its

chemical reactivity.

Physical Properties
The known physical properties of 3-ethyl-2-methylhept-2-ene are summarized in Table 1.

These properties are essential for its handling, storage, and use in experimental settings.
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Property Value Reference

CAS Number 19780-61-1 [1][2]

Molecular Formula C10H20 [1][2]

Molecular Weight 140.27 g/mol [3][4]

Boiling Point 170.1°C at 760 mmHg [1][2]

Density 0.75 g/cm³ [1][2]

Refractive Index 1.428 [1][2]

Flash Point 46.5°C [1][2]

Vapor Pressure 1.98 mmHg at 25°C [1]

Computed Properties
Computational models provide further insights into the molecular characteristics of 3-ethyl-2-
methylhept-2-ene. These computed properties, detailed in Table 2, are valuable for predicting

its behavior in various chemical and biological systems.

Property Value Reference

XLogP3 4.9 [4]

Topological Polar Surface Area 0 Å² [4]

Heavy Atom Count 10 [4]

Rotatable Bond Count 4 [4]

Monoisotopic Mass 140.156500638 Da [4]

Synthesis and Experimental Protocols
While specific literature detailing the synthesis of 3-ethyl-2-methylhept-2-ene is not readily

available, a plausible and common method for its preparation is through the dehydration of a

tertiary alcohol. This can be achieved via a Grignard reaction followed by acid-catalyzed

elimination.
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Proposed Synthesis Workflow
The logical workflow for the synthesis of 3-ethyl-2-methylhept-2-ene is depicted below. This

involves the reaction of a ketone with a Grignard reagent to form a tertiary alcohol, which is

then dehydrated to yield the target alkene.
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Synthesis Workflow
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In Silico Screening Workflow

3-ethyl-2-methylhept-2-ene
and Derivatives
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b011558#3-ethyl-2-methylhept-2-ene-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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